2,4-Difluoro-5-nitrobenzoic acid

• IUPAC Name: 2,4-difluoro-5-nitrobenzoic acid
• InChI: InChI=1S/C7H3F2NO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key: MDFSGDMPHMKKGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])F)F)C(=O)O
• Molecular Formula: C7H3F2NO4
• DSSTOX Substance ID: DTXSID30382321
• Molecular Weight: 203.10 g/mol
• CAS RN: 153775-33-8

Description

2,4-Difluoro-5-nitrobenzoic acid is a chemical compound with the molecular formula C7H3F2NO4. It is a derivative of benzoic acid, with two fluorine atoms and a nitro group attached to the benzene ring.

Synthesis Analysis

The synthesis of 2,4-Difluoro-5-nitrobenzoic acid can be achieved through various methods. One such method involves the nitration of 4,5-difluorobenzoic acid. Another method involves the nucleophilic aromatic substitution of 2,4-difluoronitrobenzene with morpholine.

Molecular Structure Analysis

The molecular structure of 2,4-Difluoro-5-nitrobenzoic acid consists of a benzene ring with two fluorine atoms and a nitro group attached to it. The carboxylic acid group is also attached to the benzene ring.

Chemical Reactions Analysis

2,4-Difluoro-5-nitrobenzoic acid can undergo various chemical reactions. For instance, it can participate in nucleophilic aromatic substitution reactions with morpholine. It can also be used in the synthesis of other compounds such as 2,4-difluoro-5-nitrobenzenesulfonic acid.

Scientific Research Applications

1. Use in Protein Cross-Linking

2,4-Difluoro-5-nitrobenzenesulfonic acid, a derivative of 2,4-Difluoro-5-nitrobenzoic acid, has been utilized in protein cross-linking studies. Kremer (1990) synthesized this compound and demonstrated its application in cross-linking lysozyme, providing insights into protein structure and interactions (Kremer, 1990).

2. Crystallographic Studies

The structural properties of related compounds, such as 2,4-dichloro-5-nitrobenzoic acid, have been investigated using X-ray powder diffraction. This research, conducted by Quevedo et al. (1998), enhances our understanding of the crystalline structures of such compounds, which is crucial for their application in various scientific fields (Quevedo et al., 1998).

3. Synthesis of Nitrogenous Heterocycles

Křupková et al. (2013) explored the use of 4-Chloro-2-fluoro-5-nitrobenzoic acid, a closely related compound, as a building block in the synthesis of various nitrogenous heterocycles. This research demonstrates the compound's potential in drug discovery and the development of new pharmaceuticals (Křupková et al., 2013).

4. Application in Luminescent Lanthanide Ion-Based Coordination Polymers

Research by de Bettencourt-Dias and Viswanathan (2006) into luminescent lanthanide ion-based coordination polymers involved the use of nitrobenzoic acid ligands, including compounds structurally similar to 2,4-Difluoro-5-nitrobenzoic acid. This study contributes to the understanding of luminescent materials and their potential applications in various technological fields (de Bettencourt-Dias & Viswanathan, 2006).

Safety and Hazards

2,4-Difluoro-5-nitrobenzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Mechanism of Action

Mode of Action

Nitrobenzoic acids are often involved in nucleophilic substitution reactions . The nitro group is a strong electron-withdrawing group, which can enhance the electrophilicity of the adjacent carbonyl group, making it more susceptible to attack by nucleophiles.

Action Environment

The action, efficacy, and stability of 2,4-Difluoro-5-nitrobenzoic acid could be influenced by various environmental factors . These might include pH, temperature, and the presence of other interacting molecules. For instance, the compound’s reactivity might be enhanced in acidic conditions due to protonation of the nitro group.

Synthesis routes and methods I

Procedure details

To a suspension of 2,4-difluorobenzoic acid (9.985 g, 63.2 mmol) in concentrated sulfuric acid (30 mL) at 0° C. was added fuming nitric acid (30 mL) over 30 min. The mixture was allowed to warm to RT and stirred for an additional 16 h. The homogeneous mixture was poured onto ice and extracted with ethyl acetate. The organic extract was washed with water, dried and concentrated in vacuo to afford 2,4-difluoro-5-nitrobenzoic acid (12.56 gm, 98%) as pale yellow solid.

Synthesis routes and methods II

Procedure details